Cas no 2230821-40-4 (EGFR PROTAC)
EGFR PROTAC Chemical and Physical Properties
Names and Identifiers
-
- SJF 1521
- SCHEMBL20305672
- EGFR PROTAC
- CHEMBL5277193
- (2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecan-1-oyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
- PD142721
- (2S,4R)-1-[(2S)-2-[[2-[2-[2-[2-[4-[4-[3-Chloro-4-[(3-fluorophenyl)methoxy]anilino]quinazolin-6-yl]phenoxy]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
- CS-0142076
- G83441
- AKOS040755146
- BP-27854
- HY-131865
- 2230821-40-4
- SJF-1521
-
- Inchi: 1S/C57H61ClFN7O9S/c1-36-52(76-35-63-36)40-10-8-37(9-11-40)30-60-55(69)49-29-44(67)31-66(49)56(70)53(57(2,3)4)65-51(68)33-73-23-22-71-20-21-72-24-25-74-45-16-12-39(13-17-45)41-14-18-48-46(27-41)54(62-34-61-48)64-43-15-19-50(47(58)28-43)75-32-38-6-5-7-42(59)26-38/h5-19,26-28,34-35,44,49,53,67H,20-25,29-33H2,1-4H3,(H,60,69)(H,65,68)(H,61,62,64)/t44-,49+,53-/m1/s1
- InChI Key: XZNORRXEBCTXPB-KHBXAZQSSA-N
- SMILES: N(C1C=CC(OCC2C=CC=C(F)C=2)=C(Cl)C=1)C1=NC=NC2C=CC(C3C=CC(OCCOCCOCCOCC(=O)N[C@@H](C(C)(C)C)C(N4C[C@H](O)C[C@H]4C(=O)NCC4C=CC(C5SC=NC=5C)=CC=4)=O)=CC=3)=CC1=2
Computed Properties
- Exact Mass: 1073.3924036g/mol
- Monoisotopic Mass: 1073.3924036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 76
- Rotatable Bond Count: 25
- Complexity: 1780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 224Ų
EGFR PROTAC Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BIPC1043-25mg |
EGFR PROTAC |
2230821-40-4 | 25mg |
£524.00 | 2025-02-22 | ||
| Apollo Scientific | BIPC1043-50mg |
EGFR PROTAC |
2230821-40-4 | 50mg |
£862.00 | 2025-02-22 | ||
| Apollo Scientific | BIPC1043-100mg |
EGFR PROTAC |
2230821-40-4 | 100mg |
£1308.00 | 2025-02-22 | ||
| MedChemExpress | HY-131865-1mg |
SJF-1521 |
2230821-40-4 | 1mg |
¥3600 | 2024-07-24 | ||
| MedChemExpress | HY-131865-5mg |
SJF-1521 |
2230821-40-4 | 5mg |
¥8820 | 2024-07-24 | ||
| Ambeed | A1467759-5mg |
(2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
2230821-40-4 | 99% | 5mg |
$118.0 | 2025-02-21 | |
| Ambeed | A1467759-10mg |
(2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
2230821-40-4 | 99% | 10mg |
$177.0 | 2025-02-21 | |
| Ambeed | A1467759-50mg |
(2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
2230821-40-4 | 99% | 50mg |
$568.0 | 2025-02-21 | |
| Ambeed | A1467759-25mg |
(2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
2230821-40-4 | 99% | 25mg |
$334.0 | 2025-02-21 | |
| Ambeed | A1467759-100mg |
(2S,4R)-1-((S)-2-(tert-Butyl)-14-(4-(4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)phenoxy)-4-oxo-6,9,12-trioxa-3-azatetradecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide |
2230821-40-4 | 99% | 100mg |
$964.0 | 2025-02-21 |
EGFR PROTAC Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on EGFR PROTAC
Introduction to EGFR PROTAC Compound with CAS No. 2230821-40-4
The field of targeted therapy has seen significant advancements with the development of Proteolysis Targeting Chimera (PROTAC) technology. This innovative approach leverages the body's natural protein degradation mechanisms to selectively eliminate disease-causing proteins. One notable compound in this domain is EGFR PROTAC, identified by its unique Chemical Abstracts Service (CAS) number 2230821-40-4, which has garnered attention for its potential in treating cancers and other diseases driven by overactive Epidermal Growth Factor Receptor (EGFR) signaling.
EGFR is a tyrosine kinase receptor commonly overexpressed in various cancers, including non-small cell lung cancer (NSCLC), colorectal cancer, and glioblastoma. The overactivation of EGFR leads to uncontrolled cell proliferation and survival, making it a critical target for therapeutic intervention. Traditional EGFR inhibitors, such as tyrosine kinase inhibitors (TKIs), have shown efficacy but often suffer from resistance mechanisms and off-target effects. The advent of PROTAC technology offers a novel solution by promoting the degradation of the entire EGFR protein, rather than just inhibiting its activity.
The EGFR PROTAC compound with CAS no. 2230821-40-4 represents a significant leap forward in precision medicine. Unlike conventional inhibitors that bind to the active site of EGFR, PROTACs exploit the ubiquitin-proteasome system to target and degrade the protein. This mechanism ensures a more profound and sustained reduction in EGFR levels, potentially overcoming resistance issues associated with traditional therapies.
Recent studies have highlighted the promising preclinical activity of this EGFR PROTAC compound. Research published in leading scientific journals demonstrates its ability to effectively degrade EGFR in cancer cell lines, leading to significant reductions in cell proliferation and induction of apoptosis. Furthermore, animal models have shown that the compound can inhibit tumor growth in vivo, even in cases where tumors have developed resistance to standard EGFR inhibitors.
The molecular design of this EGFR PROTAC is a testament to the ingenuity of modern drug discovery. By integrating an E3 ligand moiety with an EGFR-binding fragment, the compound is able to recruit the ubiquitin machinery to target EGFR for degradation. This dual-functionality ensures high affinity and specificity, minimizing side effects on off-target proteins. The use of advanced computational methods and high-throughput screening has enabled researchers to optimize the structure-activity relationships (SAR) of this compound, leading to enhanced potency and selectivity.
One of the most exciting aspects of EGFR PROTAC technology is its potential for combination therapy. Since cancer cells often develop resistance through multiple pathways, combining a PROTAC with other treatments could provide a more robust therapeutic strategy. Preliminary data suggest that co-administration of this EGFR PROTAC with other targeted agents or chemotherapy can synergistically enhance anti-tumor effects, offering new hope for patients with advanced cancers.
The development of this EGFR PROTAC compound also underscores the importance of interdisciplinary collaboration in drug discovery. By integrating insights from structural biology, biochemistry, and computational chemistry, researchers have been able to design molecules that effectively interact with both the target protein and the degradation machinery. This holistic approach is essential for overcoming the complexities of cancer biology and developing truly effective therapies.
As research continues to evolve, the applications of EGFR PROTAC technology are expected to expand beyond oncology. Emerging evidence suggests that similar approaches could be used to target other driver mutations and abnormal proteins associated with various diseases. The flexibility and adaptability of this technology make it a powerful tool for addressing a wide range of pathological conditions.
In conclusion, the EGFR PROTAC compound identified by CAS no. 2230821-40-4 represents a groundbreaking advancement in targeted therapy. Its ability to selectively degrade EGFR offers a novel mechanism for treating cancers driven by overactive EGFR signaling. With ongoing research aimed at optimizing its potency, selectivity, and delivery, this compound holds immense promise for improving patient outcomes in the future.
2230821-40-4 (EGFR PROTAC) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)